(e)-3-(2,3-Dihydrobenzofuran-5-yl)acrylic acid
Overview
Description
(E)-3-(2,3-Dihydrobenzofuran-5-yl)acrylic acid, also known as E-3-DBA, is an organic compound belonging to the group of benzo-fused heterocyclic compounds. It is a colorless solid at room temperature, with a melting point of 75-76°C and a boiling point of 217-218°C. E-3-DBA is soluble in water, ethanol, chloroform, and benzene. It is a versatile compound with a wide range of applications in synthetic organic chemistry, analytical chemistry, and biochemistry.
Scientific Research Applications
Synthesis and Chemical Structure
- Improved Synthesis Process : An improved synthesis process for a closely related compound, 3-(2,3-dihydrobenzofuran-5-yl) propanoic acid, was investigated. This process offers milder reaction conditions, simpler operation, and higher yield, highlighting potential advancements in the synthesis of similar compounds (Deng, 2010).
Antimicrobial Applications
- Antibacterial Activity : Research on dihydrobenzofurans with similar structural features showed moderate antibacterial activity against both Gram-positive and Gram-negative bacteria, suggesting potential antimicrobial applications for (E)-3-(2,3-Dihydrobenzofuran-5-yl)acrylic acid (Ravi, Selvam, & Swaminathan, 2012).
Material Science and Engineering
- Self-Assembled Films on Iron : A study on a similar compound, (E)-3-(4-((1H-imidazol-1-yl)methyl)Phenyl)acrylic acid, demonstrated its ability to form protective films against iron corrosion. This suggests potential applications in material science for (E)-3-(2,3-Dihydrobenzofuran-5-yl)acrylic acid in corrosion prevention (Zhang, Chen, Li, & Le, 2009).
Organic Solar Cell Applications
- Organic Sensitizers for Solar Cells : Research on novel organic sensitizers, including compounds with acrylic acid groups, demonstrated high efficiency in solar cell applications. This indicates a potential role for (E)-3-(2,3-Dihydrobenzofuran-5-yl)acrylic acid in the development of efficient organic solar cells (Kim et al., 2006).
Biosynthesis and Biotechnology
- Biosynthetic Pathway for Acrylic Acid : A novel biosynthetic pathway for producing acrylic acid from glucose in Escherichia coli was developed, highlighting the potential biotechnological applications of similar acrylic acid derivatives (Ko et al., 2020).
Cell Mechanobiology Research
- Polyacrylamide Substrates in Cell Research : A study on polyacrylamide substrates functionalized with acrylic acid showed its application in cell mechanobiology, suggesting a potential use for (E)-3-(2,3-Dihydrobenzofuran-5-yl)acrylic acid in this field (Poellmann & Wagoner Johnson, 2013).
properties
IUPAC Name |
(E)-3-(2,3-dihydro-1-benzofuran-5-yl)prop-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O3/c12-11(13)4-2-8-1-3-10-9(7-8)5-6-14-10/h1-4,7H,5-6H2,(H,12,13)/b4-2+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNKNRFWCOVWKHJ-DUXPYHPUSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C1C=C(C=C2)C=CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC2=C1C=C(C=C2)/C=C/C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901220678 |
Source
|
| Record name | (2E)-3-(2,3-Dihydro-5-benzofuranyl)-2-propenoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901220678 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(e)-3-(2,3-Dihydrobenzofuran-5-yl)acrylic acid | |
CAS RN |
203505-84-4, 198707-57-2 |
Source
|
| Record name | (2E)-3-(2,3-Dihydro-5-benzofuranyl)-2-propenoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=203505-84-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2E)-3-(2,3-Dihydro-5-benzofuranyl)-2-propenoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901220678 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2E)-3-(2,3-Dihydrobenzofuran-5-yl)propenoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 198707-57-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzo[b]thiophene, 4-bromo-2-methyl-](/img/structure/B3420626.png)
![N-[[4-(4-acetylpiperazin-1-yl)phenyl]methyl]-3-(4-tert-butylphenyl)-N-[1-[4-[(4-cyanophenyl)methyl]piperazin-1-yl]-1-oxo-3-phenylpropan-2-yl]prop-2-enamide](/img/structure/B3420639.png)
![(1R,4S,6R)-tert-Butyl 6-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate](/img/structure/B3420657.png)